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Abstract

Metanil yellow is a monoazo dye belonging to the class of non-permitted food colorants, yet it
is frequently encountered as an adulterant in various food products, particularly in developing
nations. Its bright, appealing yellow color and low cost contribute to its illicit use, despite
significant evidence of its toxicity. This technical guide provides a comprehensive overview for
researchers, toxicologists, and drug development professionals on the chemical structure,
physicochemical properties, synthesis, and toxicological profile of Metanil yellow.
Furthermore, it details validated, step-by-step analytical methodologies for its detection and
guantification in complex matrices, emphasizing the causality behind experimental choices to
ensure scientific integrity. This document serves as a critical resource for understanding and
combating the public health risks associated with this hazardous dye.

Introduction

Metanil yellow, also known as Acid Yellow 36, is a synthetic dye primarily used in industries for
coloring non-food items such as paper, leather, textiles, and detergents.[1] It is synthesized
through the diazotization of metanilic acid and its subsequent coupling with diphenylamine.[2]
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[3] Despite being explicitly banned for consumption under food safety regulations worldwide, its
use as an adulterant is rampant. It is commonly added to foods like turmeric powder, pulses
(like arhar dal), sweets, and other products to enhance their yellow color and perceived
freshness.[4][5]

The persistence of Metanil yellow in the food chain poses a significant public health concern.
Numerous animal studies have demonstrated its multi-organ toxicity, with pronounced adverse
effects on the nervous and hepatic systems.[4][6] Chronic consumption has been linked to
neurotoxic effects, including alterations in neurotransmitter levels and impaired learning
abilities.[7] Furthermore, it is considered a hepatotoxic agent, capable of inducing oxidative
stress and damaging liver tissues.[2] Given these risks, robust, sensitive, and reliable analytical
methods are paramount for regulatory monitoring and enforcement to safeguard consumer
health.

Chemical Identity and Structure

A thorough understanding of Metanil yellow's chemical nature is fundamental to developing
effective detection and mitigation strategies.

o Nomenclature:
o IUPAC Name: Sodium 3-[(4-anilinophenyl)diazenyl]lbenzenesulfonate[6][8]
o Synonyms: Acid Yellow 36, C.I. 13065, Metanil yellow G[4][9]

e Chemical Formula: C1sH1aN3NaOsS[8]

¢ Molecular Weight: 375.38 g/mol [4][10]

The structure is characterized by a central azo group (-N=N-) linking two aromatic ring
systems. One ring is a benzenesulfonate group, which confers water solubility, while the other
Is a diphenylamine moiety. The sodium salt form is the most common.

Caption: Chemical Structure of Metanil Yellow.

Physicochemical Properties
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The physical and chemical properties of Metanil yellow dictate its behavior in various matrices
and are crucial for developing analytical methods. It is typically an orange-yellow powder.[11]

Property Value | Description Source(s)
Physical State Yellow to orange powder/solid. [O1[12]
Molecular Formula Ci1sH14N3NaOsS [8]
Molar Mass 375.38 g-mol—1 [4]
Melting Point > 250 °C [6]
Solubility Soluble in water (25g/L). [11]
Amax (in Water) 431-438 nm [13]
Amax (in Methanol) 410-420 nm [13]

. pH 1.2 (Red) to pH 3.2
pH Indicator Range (Yellow) [4][6]

Synthesis Overview

The industrial synthesis of Metanil yellow is a classic example of azo coupling, a cornerstone
of dye chemistry. The process involves two primary stages: diazotization and azo coupling.

Causality in Synthesis:

» Diazotization: Metanilic acid (3-aminobenzenesulfonic acid) is treated with nitrous acid
(HNO2), typically generated in situ from sodium nitrite and a strong acid like hydrochloric acid
(HCI) at low temperatures (0-5 °C). The low temperature is critical to prevent the highly
unstable diazonium salt from decomposing. The electrophilic nitrosonium ion (NO+*) attacks
the amino group of the metanilic acid, leading to the formation of a diazonium salt.

e Azo Coupling: The resulting diazonium salt is a weak electrophile. It is then reacted with a
coupling agent, in this case, diphenylamine. Diphenylamine is an electron-rich aromatic
compound that readily undergoes electrophilic substitution. The coupling reaction occurs at
the para position of the diphenylamine, forming the characteristic -N=N- azo bridge that links
the two aromatic systems. The final product is the sodium salt of the azo dye.[2][3]
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HEETIIATE Diazotization (0-5°C)

Diazonium Salt Az0 Coupling

Sodium Nitrite (NaNOz) + HCI
Metanil Yellow

Diphenylamine
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Sample Preparation

Food Sample (e.g., Turmeric)

:

Solvent Extraction

:

SPE Cleanup

:

Evaporation & Reconstitution

HPLC-PDA Analysis

Inject into HPLC

:

C18 Column Separation

:

PDA Detection (428 nm)

:

Quantify vs. Standards

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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